Cas no 242812-09-5 (5-Fluoro-2-(trifluoromethyl)phenylacetonitrile)

5-Fluoro-2-(trifluoromethyl)phenylacetonitrile structure

242812-09-5 structure

Product Name:5-Fluoro-2-(trifluoromethyl)phenylacetonitrile

CAS No:242812-09-5

MF:C₉H₅F₄N

MW:203.13631606102

MDL:MFCD06247720

CID:67162

PubChem ID:2737604

Update Time:2025-09-26

5-Fluoro-2-(trifluoromethyl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Fluoro-2-(trifluoromethyl)phenylacetonitrile
- 2-Trifluoromethyl-5-fluorobenzyl cyanide
- 2-[5-fluoro-2-(trifluoromethyl)phenyl]acetonitrile
- SCHEMBL5644131
- CS-0205965
- EN300-1934292
- 5-FLUORO-2-(TRIFLUOROMETHYL)BENZYL CYANIDE
- 2-(5-Fluoro-2-trifluoromethylphenyl)-acetonitrile
- DTXSID20372175
- MFCD06247720
- 2-Trifluoromethyl-5-fluorobenzylcyanide
- AS-45858
- CK2060
- 2-(5-Fluoro-2-(trifluoromethyl)phenyl)acetonitrile
- 242812-09-5
- AKOS015853338
- Benzeneacetonitrile,5-fluoro-2-(trifluoromethyl)-
- 5-Fluoro-2-(trifluoromethyl)benzyl cyanide, 2-(Cyanomethyl)-4-fluorobenzotrifluoride
- 4-Fluoro-2-(trifluoromethyl)phenylacetonitrile 98%
- MDL： MFCD06247720
- Inchi： 1S/C9H5F4N/c10-7-1-2-8(9(11,12)13)6(5-7)3-4-14/h1-2,5H,3H2
- InChI Key： ODNBTVLWRJNGCS-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1CC#N)F)(F)F

Computed Properties

Exact Mass: 203.03600
Monoisotopic Mass: 203.03581181g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 23.8Å²

Experimental Properties

PSA: 23.79000
LogP: 2.91058

5-Fluoro-2-(trifluoromethyl)phenylacetonitrile Security Information

Hazard Statement： Toxic
Hazardous Material transportation number：UN 3276
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： S26; S36/37/39; S45
Hazardous Material Identification：
Risk Phrases：R20/21/22
HazardClass：TOXIC

5-Fluoro-2-(trifluoromethyl)phenylacetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.	002015-5g	5-Fluoro-2-(trifluoromethyl)phenylacetonitrile	242812-09-5		5g	1754CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	002015-1g	5-Fluoro-2-(trifluoromethyl)phenylacetonitrile	242812-09-5		1g	405CNY	2021-05-08
Fluorochem	005822-1g	5-Fluoro-2-(trifluoromethyl)phenylacetonitrile	242812-09-5	95%	1g	￡14.00	2022-03-01
Fluorochem	005822-10g	5-Fluoro-2-(trifluoromethyl)phenylacetonitrile	242812-09-5	95%	10g	￡130.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	002015-5g	5-Fluoro-2-(trifluoromethyl)phenylacetonitrile	242812-09-5		5g	1754.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	002015-1g	5-Fluoro-2-(trifluoromethyl)phenylacetonitrile	242812-09-5		1g	405.0CNY	2021-07-05
TRC	F257225-500mg	5-Fluoro-2-(trifluoromethyl)phenylacetonitrile	242812-09-5		500mg	$ 130.00	2022-06-05
TRC	F257225-1000mg	5-Fluoro-2-(trifluoromethyl)phenylacetonitrile	242812-09-5		1g	$ 215.00	2022-06-05
TRC	F257225-2000mg	5-Fluoro-2-(trifluoromethyl)phenylacetonitrile	242812-09-5		2g	$ 340.00	2022-06-05
Apollo Scientific	PC6708-1g	5-Fluoro-2-(trifluoromethyl)phenylacetonitrile	242812-09-5	98%	1g	£14.00	2024-05-24

5-Fluoro-2-(trifluoromethyl)phenylacetonitrile Related Literature

1. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
2. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
5. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

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